![molecular formula C7H7Cl2NO2S B2534417 2-[(2,5-Dichlorothiophen-3-yl)methylamino]acetic acid CAS No. 2022215-20-7](/img/structure/B2534417.png)
2-[(2,5-Dichlorothiophen-3-yl)methylamino]acetic acid
Overview
Description
“2-[(2,5-Dichlorothiophen-3-yl)methylamino]acetic acid” is a chemical compound with the CAS Number: 2022215-20-7 . It has a molecular weight of 240.11 . The IUPAC name for this compound is ((2,5-dichlorothiophen-3-yl)methyl)glycine .
Physical and Chemical Properties The compound is a solid at room temperature . The InChI code for this compound is 1S/C7H7Cl2NO2S/c8-5-1-4 (7 (9)13-5)2-10-3-6 (11)12/h1,10H,2-3H2, (H,11,12) .
Scientific Research Applications
Anticancer Research
- Synthesis and Characterization for Anticancer Applications : Research has focused on synthesizing and characterizing compounds similar to 2-[(2,5-Dichlorothiophen-3-yl)methylamino]acetic acid for potential anticancer applications. For instance, derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their in vitro anticancer activity against various cell lines, showing promising results particularly in breast cancer cell lines (Salahuddin et al., 2014).
Drug Design and Discovery
- Development of Analgesic and Antipyretic Agents : Studies have explored environmentally friendly synthesis routes for potential analgesic and antipyretic compounds. These include derivatives of phthalamic acid, showing potential as pain relief and fever-reducing agents (Y. Dathu Reddy et al., 2014).
Biochemical Studies
- Exploration of Microbial Metabolites : Research has identified phenylacetic acid derivatives and other compounds as metabolites of certain microbes, like Curvularia lunata. These compounds have been studied for their antimicrobial and antioxidant activities, contributing to the understanding of microbial biochemistry (Gouri B. Varma et al., 2006).
Material Science
- Synthesis of Novel Polyamides : Research has been conducted on synthesizing novel polyamides using derivatives of aromatic diacid monomers, which are relevant to material science and engineering. This includes exploring microwave-assisted synthesis methods for creating new materials with potential applications in various industries (S. Mallakpour & M. Taghavi, 2008).
Safety and Hazards
properties
IUPAC Name |
2-[(2,5-dichlorothiophen-3-yl)methylamino]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2NO2S/c8-5-1-4(7(9)13-5)2-10-3-6(11)12/h1,10H,2-3H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQINLEPWHUKAGJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1CNCC(=O)O)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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